![molecular formula C16H20F2N2O B7569716 (3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone](/img/structure/B7569716.png)
(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone, also known as DFP-10825, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicine.
Mechanism of Action
(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone exerts its effects by binding to and modulating the activity of various receptors in the brain, including dopamine receptors and serotonin receptors. By modulating the activity of these receptors, this compound can alter the levels of various neurotransmitters in the brain, leading to changes in mood, behavior, and pain perception.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase dopamine and serotonin levels in the brain, leading to changes in mood and behavior. Additionally, this compound has been shown to have analgesic effects, reducing pain perception in animal models.
Advantages and Limitations for Lab Experiments
(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone has several advantages for lab experiments. It is a synthetic compound that can be easily produced in large quantities, making it readily available for research purposes. Additionally, this compound has been shown to have consistent and reproducible effects in animal models, making it a reliable tool for studying various aspects of brain function and behavior.
However, there are also limitations to using this compound in lab experiments. One limitation is that it can be difficult to interpret the results of experiments using this compound, as its effects can be complex and varied depending on the specific experimental conditions. Additionally, this compound has not been extensively studied in humans, so its effects in humans are not well understood.
Future Directions
There are several future directions for research on (3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone. One area of research could focus on further elucidating the mechanism of action of this compound, including its effects on specific receptors and neurotransmitters in the brain. Additionally, future research could explore the potential therapeutic applications of this compound in humans, including its efficacy and safety for the treatment of mental disorders and chronic pain. Finally, future research could explore the potential of this compound as a tool for studying various aspects of brain function and behavior, including its use in animal models of addiction, learning, and memory.
Synthesis Methods
(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone can be synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 3,4-difluoroaniline with 1-bromo-3-chloropropane, followed by the reaction of the resulting compound with 1-pyrrolidinecarboxylic acid. The final step involves the reaction of the resulting compound with 1-(4-piperidinyl)-2-propanone. The synthesis method of this compound has been optimized to ensure high yield and purity of the compound.
Scientific Research Applications
(3,4-Difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone has been studied extensively in the field of medicine due to its potential applications as a therapeutic agent. It has been shown to have antipsychotic and antidepressant effects in animal models, making it a promising candidate for the treatment of mental disorders. Additionally, this compound has been shown to have analgesic effects, making it a potential candidate for the treatment of chronic pain.
Properties
IUPAC Name |
(3,4-difluorophenyl)-(4-pyrrolidin-2-ylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F2N2O/c17-13-4-3-12(10-14(13)18)16(21)20-8-5-11(6-9-20)15-2-1-7-19-15/h3-4,10-11,15,19H,1-2,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHUOTMZLWSDAQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2CCN(CC2)C(=O)C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.